Cas no 76434-33-8 (1H-Pyrazole-5-carboxylicacid, 1-ethyl-4-nitro-3-propyl-, ethyl ester)

• Product Name: 1H-Pyrazole-5-carboxylicacid, 1-ethyl-4-nitro-3-propyl-, ethyl ester
• CAS No: 76434-33-8
• MF: C₁₁H₁₇N₃O₄
• MW: 255.270382642746
• CID: 561306
• PubChem ID: 24728983
• Update Time: 2025-04-19

1H-Pyrazole-5-carboxylicacid, 1-ethyl-4-nitro-3-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid, 1-ethyl-4-nitro-3-propyl-, ethyl ester
• 1-ETHYL-4-NITRO-3-PROPYL-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• ethyl 2-ethyl-4-nitro-5-propylpyrazole-3-carboxylate
• 2-ethyl-4-nitro-5-propyl-3-pyrazolecarboxylic acid ethyl ester
• ethyl 2-ethyl-4-nitro-5-propyl-pyrazole-3-carboxylate
• A838700
• 1-ETHYL-4-NITRO-3-PROPYL-1H-PYRAZOLE-5-CARBOXYLICACIDETHYLESTER
• DTXSID60646605
• Ethyl 1-ethyl-4-nitro-3-propyl-1H-pyrazole-5-carboxylate
• 76434-33-8

• Inchi： 1S/C11H17N3O4/c1-4-7-8-9(14(16)17)10(11(15)18-6-3)13(5-2)12-8/h4-7H2,1-3H3
• InChI Key： ZDCCMRNZQBKSHU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C(CCC)=NN1CC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 255.12200
• Monoisotopic Mass: 255.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 89.94000
• LogP: 2.46360